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Abstract
4-Hydroxyindole-3-carboxaldehyde is a naturally occurring plant metabolite and a member of

the hydroxyindole class of compounds.[1][2][3] Structurally, it is characterized by a 4-

hydroxyindole core with a formyl group at the 3-position.[3] This compound has garnered

interest in the scientific community due to its presence in edible plants like capers (Capparis

spinosa L.) and its potential biological activities, including anti-inflammatory effects.[1][2] Its

chemical structure also makes it a valuable precursor in the synthesis of more complex

molecules, such as fluorescent probes.[1][2] This guide provides a comprehensive overview of

the physical and chemical properties, a detailed synthesis protocol, and an exploration of its

biological significance and potential mechanisms of action.

Physical and Chemical Properties
4-Hydroxyindole-3-carboxaldehyde is typically a yellow to brown solid.[2] Its core structure

consists of a bicyclic system where a benzene ring is fused to a pyrrole ring, with hydroxyl and

aldehyde functional groups that dictate its chemical reactivity and physical characteristics.[4]
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Table 1: Physical and Chemical Data for 4-Hydroxyindole-3-carboxaldehyde

Property Value Source(s)

Molecular Formula C₉H₇NO₂ [2][3]

Molecular Weight 161.16 g/mol [2][3]

Appearance Yellow to brown solid [2]

Melting Point 190-193 °C [1][5]

Solubility Soluble in DMSO.[2] [2]

CAS Number 81779-27-3 [2][3]

¹H-NMR (DMSO-d₆) δ (ppm)

6.54 (1H, dd, J = 8.1, 0.9 Hz),

6.95 (1H, dd, J = 8.1, 0.9 Hz),

7.13 (1H, t, J = 8.1 Hz), 8.37

(1H, s), 9.64 (1H, s), 10.54

(1H, br s), 12.35 (1H, br s)

[1][5]

Synthesis and Experimental Protocols
The synthesis of 4-Hydroxyindole-3-carboxaldehyde is commonly achieved through the

Vilsmeier-Haack reaction, a well-established method for the formylation of electron-rich

aromatic compounds.[4][5] This procedure utilizes 4-hydroxyindole as the starting material.

Experimental Protocol: Vilsmeier-Haack Formylation of
4-Hydroxyindole[5]
Materials:

4-hydroxyindole (5.0 g)

Phosphorus oxychloride (POCl₃) (7.35 mL)

Dry N,N-dimethylformamide (DMF) (25 mL total)

30% aqueous sodium hydroxide (NaOH) solution
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5N Hydrochloric acid (HCl)

Methanol (for recrystallization)

Ice-methanol bath

Ice bath

Procedure:

Under cooling in an ice-methanol bath, slowly add phosphorus oxychloride (7.35 mL)

dropwise to dry DMF (15 mL). Stir the mixture for 15 minutes.

Dissolve 4-hydroxyindole (5.0 g) in dry DMF (10 mL).

Add the 4-hydroxyindole solution dropwise to the reaction mixture while maintaining cooling

in an ice bath.

Remove the ice bath and stir the reaction mixture at room temperature for 2 hours.

Cool the mixture again in an ice bath and add water.

Make the solution alkaline by adding a 30% aqueous NaOH solution and continue stirring for

15 minutes.

Acidify the mixture to a pH of 4 using 5N HCl. A precipitate will form.

Collect the precipitate by filtration, wash it with water, and dry it to obtain the crude product.

Recrystallize the crude product from methanol to yield pure, yellow crystals of 4-hydroxy-1H-

indole-3-carbaldehyde. The reported yield for this method is approximately 82%.[4][5]
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Reactants

Process Product
Phosphorus Oxychloride (POCl₃)

Vilsmeier Reagent FormationDimethylformamide (DMF)

4-Hydroxyindole

Electrophilic Formylation Hydrolysis 4-Hydroxyindole-3-carboxaldehyde
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Cellular Action (Proposed)

Physiological Response

Tryptophan

4-Hydroxyindole-3-carboxaldehyde

Biosynthesis (e.g., in Plants/Microbiota)

Aryl Hydrocarbon Receptor (AhR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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